Cas no 1176633-14-9 ((1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol)

• Product Name: (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol
• CAS No: 1176633-14-9
• MF: C₁₄H₂₀BrNO₃S
• MW: 362.282502174377
• MDL: MFCD09863606
• CID: 5157363
• Update Time: 2026-03-04

(1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol
• (1R)-1-[4-(azepan-1-ylsulfonyl)phenyl]-2-bromoethanol
• Benzenemethanol, α-(bromomethyl)-4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-, (αR)-

• MDL： MFCD09863606
• Inchi： 1S/C14H20BrNO3S/c15-11-14(17)12-5-7-13(8-6-12)20(18,19)16-9-3-1-2-4-10-16/h5-8,14,17H,1-4,9-11H2/t14-/m0/s1
• InChI Key： HQMYCYNTULCALY-AWEZNQCLSA-N
• SMILES： BrC[C@@H](C1C=CC(=CC=1)S(N1CCCCCC1)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Additional information on (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol

Research Brief on (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol (CAS: 1176633-14-9): Recent Advances and Applications

The compound (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol (CAS: 1176633-14-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, including its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the significance of (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring an azepane sulfonyl group and a bromoethanol moiety, makes it a versatile building block for the development of enzyme inhibitors and receptor modulators. Researchers have explored its utility in targeting various disease pathways, including inflammation and oncology.

One of the most notable advancements is the compound's role in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol exhibited potent inhibitory activity against specific protein kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its therapeutic potential, recent research has also focused on improving the synthetic routes for (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol. A team at the University of Cambridge reported a more efficient and scalable synthesis method in 2022, which reduces the number of steps and improves overall yield. This advancement is critical for facilitating large-scale production and future clinical applications.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies suggest that further optimization may be required to enhance its bioavailability and reduce off-target effects. Ongoing research is addressing these issues through structural modifications and formulation strategies.

In conclusion, (1R)-1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-ol (CAS: 1176633-14-9) represents a promising candidate for drug discovery, with recent studies underscoring its potential in kinase inhibition and other therapeutic areas. Continued research efforts are expected to unlock its full potential and translate these findings into clinical applications.